Cas no 1270974-57-6 ((4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane)

• Product Name: (4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane
• CAS No: 1270974-57-6
• MF: C₁₃H₉BrClFS
• MW: 331.630964040756
• CID: 5697680
• PubChem ID: 55027253
• Update Time: 2023-10-31

(4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane
• AKOS006036745
• 1-Bromo-3-fluoro-4-[(4-chlorophenyl)sulfanylmethyl]benzene
• 1270974-57-6
• Benzene, 4-bromo-1-[[(4-chlorophenyl)thio]methyl]-2-fluoro-

• MDL： MFCD18911228
• Inchi： 1S/C13H9BrClFS/c14-10-2-1-9(13(16)7-10)8-17-12-5-3-11(15)4-6-12/h1-7H,8H2
• InChI Key： WGLOFNLJRYOVLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CSC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 329.92809g/mol
• Monoisotopic Mass: 329.92809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 395.3±42.0 °C(Predicted)